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Compound of Interest

Compound Name: (E)-4-Ethylhex-2-enoic acid

Cat. No.: B15323256

An In-Depth Technical Guide to the Molecular Weight of (E)-4-Ethylhex-2-enoic Acid

Introduction

(E)-4-Ethylhex-2-enoic acid is an unsaturated carboxylic acid with applications in various
industrial processes, including the synthesis of plasticizers and lubricants.[1] An accurate
determination of its molecular weight is fundamental for its characterization, stoichiometric
calculations in chemical reactions, and for quality control in industrial settings. This technical
guide provides a comprehensive overview of the molecular weight of (E)-4-Ethylhex-2-enoic
acid, detailing both its theoretical calculation and experimental determination. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Molecular Weight and Chemical Formula

The fundamental properties of (E)-4-Ethylhex-2-enoic acid are summarized in the table below.
The molecular weight is a critical parameter derived from its chemical formula.

Property Value

IUPAC Name (E)-4-ethylhex-2-enoic acid
Molecular Formula CsH1402

Molecular Weight 142.20 g/mol

Monoisotopic Mass 142.099379685 Da
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Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for (E)-4-Ethylhex-2-enoic acid is CsH140:2.[1] The calculation based
on the atomic weights of Carbon (C), Hydrogen (H), and Oxygen (O) is as follows:

e Carbon (C): 8 atoms x 12.011 u = 96.088 u

e Hydrogen (H): 14 atoms x 1.008 u = 14.112 u

e Oxygen (O): 2 atoms x 15.999 u = 31.998 u

Total Molecular Weight: 96.088 u + 14.112 u + 31.998 u = 142.198 g/mol

This calculated value is in close agreement with the published molecular weight of 142.20
g/mol .[1][2][3]

Molecular Weight Calculation of CsH1402
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Molecular weight calculation breakdown.

Experimental Determination of Molecular Weight

Several analytical techniques can be employed for the experimental determination of the
molecular weight of organic compounds. Gas Chromatography-Mass Spectrometry (GC-MS)
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and Nuclear Magnetic Resonance (NMR) Spectroscopy are two powerful and commonly used
methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly reliable method for the analysis of short-chain fatty acids.[1] It separates
volatile compounds in the gas phase and then detects them with a mass spectrometer, which
provides information about the mass-to-charge ratio of the compound and its fragments.

Experimental Protocol: GC-MS Analysis of (E)-4-Ethylhex-2-enoic Acid

o Sample Preparation and Derivatization: Due to the polar nature of carboxylic acids,
derivatization is often necessary to increase volatility for GC analysis.[4][5]

[e]

Accurately weigh a small amount of the (E)-4-Ethylhex-2-enoic acid sample.

[e]

Dissolve the sample in a suitable solvent.

o

Add a derivatizing agent, such as N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide
(MTBSTFA), to convert the carboxylic acid to a less polar and more volatile silyl ester.[6]

o

An internal standard (e.g., an isotopically labeled version of the analyte) should be added
to improve quantification accuracy.[5][7][8]

e GC Separation:

o Injector: Inject a small volume (e.g., 1 pL) of the derivatized sample into the GC injector
port, which is heated to ensure rapid volatilization.

o Column: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column. The column's stationary phase separates components based on their boiling
points and interactions with the phase.

o Oven Program: A temperature gradient is applied to the oven to facilitate the separation of
compounds with different volatilities.

e MS Detection:
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o As the separated components elute from the GC column, they enter the mass
spectrometer.

o lonization: The molecules are ionized, typically by electron impact (El), which fragments
the molecules in a reproducible manner.

o Mass Analyzer: The resulting ions are sorted by their mass-to-charge ratio (m/z) in a mass
analyzer.

o Detector: The detector records the abundance of each ion at a specific m/z. The molecular
ion peak will correspond to the molecular weight of the derivatized analyte.

GC-MS Experimental Workflow
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Workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While NMR is a primary tool for structure elucidation, *H NMR spectroscopy can also be a
reliable method for determining the number-average molecular weight (Mn) of small molecules
and polymers.[2] This technique relies on the integration of signals from specific protons in the
molecule.

Experimental Protocol: Molecular Weight Determination by *H NMR
o Sample Preparation:

o Accurately weigh the (E)-4-Ethylhex-2-enoic acid sample.

o Dissolve the sample in a deuterated solvent (e.g., CDCI3).

o Add a known amount of an internal standard with a well-defined chemical shift that does
not overlap with the analyte signals.

 NMR Data Acquisition:
o Place the sample tube in the NMR spectrometer.
o Acquire the *H NMR spectrum.

e Data Analysis:

o Integrate the area of a specific, well-resolved proton signal from (E)-4-Ethylhex-2-enoic
acid.

o Integrate the area of a known proton signal from the internal standard.

o The molecular weight can be calculated by comparing the integral of the analyte's protons
to the integral of the known amount of the internal standard's protons.

Biological Context: Unsaturated Fatty Acid
Pathways

While specific signaling pathways for (E)-4-Ethylhex-2-enoic acid are not extensively
documented in publicly available literature, it belongs to the class of unsaturated fatty acids. In
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biological systems, the synthesis of unsaturated fatty acids occurs through well-established
pathways. These pathways are broadly categorized as either oxygen-independent (anaerobic)
or oxygen-dependent (aerobic).[9][10] The biosynthesis of fatty acids is a fundamental cellular
process, starting from acetyl-CoA and involving a series of enzymatic steps.[11] Unsaturated
fatty acids are crucial components of cell membranes and can act as signaling molecules.[9]
[12]

Conclusion

The molecular weight of (E)-4-Ethylhex-2-enoic acid is a cornerstone of its chemical identity,
with a theoretically calculated and experimentally verifiable value of approximately 142.20
g/mol . Techniques such as GC-MS provide precise mass determination, while NMR
spectroscopy offers complementary data for structural confirmation and molecular weight
estimation. A thorough understanding and accurate determination of this property are essential
for the scientific and industrial application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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